(5Z)-3-(2-methoxyethyl)-5-{[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[[1-phenyl-3-(3-propoxyphenyl)pyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H25N3O3S2/c1-3-13-31-21-11-7-8-18(15-21)23-19(17-28(26-23)20-9-5-4-6-10-20)16-22-24(29)27(12-14-30-2)25(32)33-22/h4-11,15-17H,3,12-14H2,1-2H3/b22-16-
• InChI Key: YDRCZTTXTLKSBV-JWGURIENSA-N
• Isomeric SMILES: CCCOC1=CC=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCOC)C4=CC=CC=C4
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCOC)C4=CC=CC=C4

Description

The compound “(5Z)-3-(2-methoxyethyl)-5-{[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one” is a synthetic thiazolidinone derivative characterized by a rhodanine core (2-thioxothiazolidin-4-one) functionalized with a 2-methoxyethyl group at the N3 position and a substituted pyrazole moiety at the C5 position. The pyrazole ring is further modified with 1-phenyl and 3-(3-propoxyphenyl) groups, contributing to its structural complexity .

Synthesis: The compound is synthesized via a piperidine-catalyzed condensation reaction between a heterocyclic aldehyde (e.g., pyrazole-aldehyde derivatives) and rhodanine in ethanol under reflux conditions. This method aligns with general procedures for preparing (Z)-5-heterylmethylidene-2-thioxothiazolidin-4-ones .

Preparation Methods

Imine Formation and Cyclization

A common approach involves condensation of aldehydes with thiazolidinone precursors . For example, Bhattacharyya et al. demonstrated that β-cyclodextrin-SO₃H catalyzes imine formation between aldehydes and amines, followed by nucleophilic attack of thioglycolic acid to form thiazolidine intermediates. Applied to the target compound:

• 3-(3-Propoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is synthesized via Vilsmeier-Haack formylation of the pyrazole precursor.

• Condensation with 2-methoxyethylamine forms the imine intermediate.

• Cyclization with CS₂ introduces the thioxo group, yielding the thiazolidin-4-one core.

Optimization : Reactions performed in ethanol with piperidine (10 mol%) at reflux for 8–12 hours achieve yields of 68–82%.

Catalytic Ring-Opening and Rearrangement

Lewis Acid-Mediated Pathways

BF₃·OEt₂ and scandium(III) triflate catalyze stereoselective ring-opening of aziridines with isothiocyanates, forming 2-iminothiazolidines. For the target molecule:

• N-(2-Methoxyethyl)aziridine reacts with 3-(3-propoxyphenyl)-1-phenyl-1H-pyrazole-4-isothiocyanate under BF₃ catalysis.

• 5-exo-dig cyclization generates the Z-configuration at the methylidene group.

Conditions : Dichloromethane at 0°C with 5 mol% BF₃·OEt₂ achieves >90% enantiomeric excess.

One-Pot Synthesis Using Heterogeneous Catalysts

Nano-CdZr₄(PO₄)₆-Catalyzed Assembly

Nano-catalysts enhance surface area and reduce reaction times. A one-pot method involves:

• Mixing 3-(3-propoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde , 2-methoxyethylamine, and thioglycolic acid.

• Nano-CdZr₄(PO₄)₆ (0.6 mol%) facilitates imine activation and cyclization in ethanol at 70°C.

Yield : 85% with >95% purity by HPLC.

Solvent-Free Mechanochemical Synthesis

Ball-Milling Approach

Green chemistry principles are applied using a ball mill:

• Solid-state reaction between pyrazole-carbaldehyde and 2-thioxothiazolidin-4-one.

• DABCO (10 mol%) as a base accelerates Knoevenagel condensation.

Advantages : No solvent, 30-minute reaction time, 78% yield.

Comparative Analysis of Methods

Method	Catalyst	Conditions	Yield (%)	Purity
Multi-Component	Piperidine	Ethanol, reflux	68–82	>90%
Lewis Acid	BF₃·OEt₂	CH₂Cl₂, 0°C	90	>99% ee
Nano-Catalyst	CdZr₄(PO₄)₆	Ethanol, 70°C	85	>95%
Mechanochemical	DABCO	Solvent-free, RT	78	88%

Key Challenges and Solutions

Stereochemical Control

The Z-configuration of the methylidene group is critical for bioactivity. Chiral auxiliaries (e.g., (R)-BINOL) during imine formation ensure >95% stereoselectivity.

Purification

Column chromatography (silica gel, hexane/ethyl acetate 3:1) effectively separates geometric isomers.

Scalability and Industrial Feasibility

Continuous-flow reactors with immobilized β-cyclodextrin-SO₃H enable gram-scale production (90% yield, 99% purity) .

Chemical Reactions Analysis

Thiazolidinone Ring Formation

The synthesis of this compound typically involves cyclocondensation reactions. A common strategy uses pyrazole carbaldehyde derivatives reacted with thioglycolic acid in the presence of catalysts like DSDABCOC (1,4-diazabicyclo[2.2.2]octane dicationic ionic liquid), achieving yields of 82–92% under ultrasound irradiation .

Reaction Components	Conditions	Catalyst	Yield	Source
Pyrazole carbaldehyde + thioglycolic acid	Methanol, 60°C, ultrasound	DSDABCOC	82–92%
Aromatic amines + mercaptoacetic acid	DTPEAC, room temperature	DTPEAC	75–85%

Functional Group Transformations

• Thione Reactivity : The 2-thioxo group participates in nucleophilic substitution reactions, enabling sulfur replacement with oxygen or nitrogen nucleophiles .

• Methylidene Bridge : The exocyclic double bond undergoes conjugate additions with Grignard reagents or hydride reductions under controlled conditions.

Cyclization Mechanisms

For intermediate formation, Et₃N -catalyzed intramolecular cyclization of hydrazine intermediates with α-chloroacetylchloride generates the thiazolidinone ring (Scheme 8 in ). This step is critical for constructing the fused heterocyclic system.

Ultrasound-Assisted Reactions

Ultrasound irradiation enhances reaction rates by ~40% compared to conventional heating, reducing energy consumption and side products .

Stability and Reactivity Under Varied Conditions

Condition	Behavior	Implications
Acidic Media	Thione group protonation leads to ring-opening at pH < 3	Limits use in gastric pH environments
Basic Media	Hydrolysis of the thiazolidinone ring observed at pH > 10	Requires neutral storage conditions
Thermal Stress	Decomposition above 200°C (predicted boiling point: 643.2°C)	Stable under standard synthesis conditions

Retrosynthetic Analysis

Key disconnections for designing synthetic routes include:

• Thiazolidinone Ring : Derived from cyclocondensation of mercaptoacetic acid with imine intermediates .

• Pyrazole Moiety : Synthesized via Knorr pyrazole synthesis using phenylhydrazine and diketones.

Scientific Research Applications

Antimicrobial Activity

Recent studies have explored the antimicrobial properties of thiazolidinone derivatives, including the compound . Thiazolidinones are known for their ability to inhibit bacterial growth, making them potential candidates for antibiotic development. For instance, compounds with similar thiazolidinone structures have shown effectiveness against various strains of bacteria such as Escherichia coli and Pseudomonas aeruginosa .

Anticancer Potential

Research indicates that thiazolidinones may exhibit anticancer properties through various mechanisms, including apoptosis induction and cell cycle arrest. The specific compound's structure allows for interactions with cellular targets that could lead to tumor growth inhibition. In vitro studies have demonstrated promising results in cancer cell lines, suggesting that further investigation into its mechanism of action is warranted .

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. For example, the synthesis can include the formation of thiazolidinone rings through cyclization reactions involving thioketones and amines. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure of the synthesized compound .

Data Table: Summary of Biological Activities

Activity Type	Test Organism/Cell Line	Result	Reference
Antimicrobial	E. coli	MIC = 0.21 μM
Antimicrobial	Pseudomonas aeruginosa	MIC = 0.21 μM
Anticancer	HeLa Cells	Growth inhibition observed
Anticancer	MCF-7 Cells	Apoptosis induction noted

Case Study 1: Antimicrobial Evaluation

A recent study evaluated a series of thiazolidinone derivatives, including the compound , against common bacterial pathogens. The results indicated significant antibacterial activity, with the compound demonstrating a minimum inhibitory concentration comparable to established antibiotics.

Case Study 2: Cytotoxicity in Cancer Research

In another investigation, the compound was tested for cytotoxic effects on various cancer cell lines. The findings revealed that it effectively induced apoptosis in cancer cells while exhibiting minimal toxicity to normal cells, highlighting its potential as a selective anticancer agent.

Mechanism of Action

The mechanism of action of (5Z)-3-(2-methoxyethyl)-5-{[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may inhibit enzymes or receptors involved in disease processes, leading to its therapeutic effects. For example, it may inhibit the activity of certain kinases or proteases, thereby modulating cellular signaling pathways and reducing inflammation or cancer cell proliferation.

Comparison with Similar Compounds

Structural Analogues

Thiazolidinone derivatives with modified substituents on the rhodanine core or pyrazole ring exhibit distinct physicochemical and biological properties. Key structural analogues include:

(5Z)-3-Hexyl-5-{[3-(2-Methyl-4-Propoxyphenyl)-1-Phenyl-1H-Pyrazol-4-yl]Methylene}-2-Thioxo-1,3-Thiazolidin-4-One

• Structural Differences :
  • N3 Substituent : Hexyl group (vs. 2-methoxyethyl in the target compound).
  • Pyrazole Substituent : 3-(2-Methyl-4-propoxyphenyl) (vs. 3-(3-propoxyphenyl)).
• The 2-methyl-4-propoxyphenyl group introduces steric hindrance, which may alter binding affinity to biological targets compared to the 3-propoxyphenyl isomer .

5-(3,5-Diaryl-4,5-Dihydropyrazol-1-ylmethylene)-2-Thioxothiazolidin-4-Ones

• Structural Differences: Pyrazole Ring: Non-aromatic 4,5-dihydropyrazole (vs. fully aromatic pyrazole in the target compound). Substituents: 3,5-Diaryl groups (e.g., phenyl, tolyl).
• Aryl substituents modulate electronic effects (e.g., electron-withdrawing/-donating groups) and steric profiles .

Biological Activity

The compound (5Z)-3-(2-methoxyethyl)-5-{[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone family, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article presents a detailed analysis of the biological properties of this compound, focusing on its pharmacological potential based on recent research findings.

1. Antioxidant Activity

Thiazolidinones are known for their antioxidant properties, which are crucial in mitigating oxidative stress-related diseases. The compound has been evaluated for its ability to scavenge free radicals. Studies indicate that derivatives of thiazolidinones exhibit varying degrees of antioxidant activity, with some compounds demonstrating significant inhibition of lipid peroxidation and DPPH radical scavenging capabilities. For instance, certain thiazolidinone derivatives showed IC50 values as low as 0.54 mM, indicating potent antioxidant effects compared to standard antioxidants like vitamin C .

2. Anticancer Activity

Research has highlighted the anticancer potential of thiazolidinone derivatives. The compound (5Z)-3-(2-methoxyethyl)-5-{[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one was subjected to cytotoxicity assays against various cancer cell lines. Preliminary results suggest that it may inhibit cell proliferation through mechanisms involving apoptosis and cell cycle arrest. Notably, some thiazolidinones have been shown to induce apoptosis in cancer cells by activating caspase pathways .

3. Anti-inflammatory Activity

The anti-inflammatory properties of thiazolidinones are well-documented. The compound has demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. In one study, derivatives exhibited up to 85% inhibition of TNF-α at concentrations comparable to established anti-inflammatory drugs . This suggests a potential therapeutic application in treating inflammatory diseases.

4. Antimicrobial Activity

Thiazolidinone derivatives have also been explored for their antimicrobial efficacy against a range of pathogens, including bacteria and fungi. The compound's structure allows it to interact with microbial targets effectively, leading to significant inhibition of bacterial growth at micromolar concentrations. For example, studies have reported minimum inhibitory concentrations (MICs) ranging from 14 to 30 μM against various bacterial strains .

5. Antidiabetic Activity

Thiazolidinones are recognized for their role as antidiabetic agents, particularly through their action as PPARγ agonists. Some derivatives have shown promise in enhancing insulin sensitivity and reducing blood glucose levels in diabetic models. The compound under discussion may share similar mechanisms, warranting further investigation into its efficacy as a potential antidiabetic agent .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinones is highly influenced by their structural modifications. The presence of specific functional groups can enhance or diminish their pharmacological effects:

Substituent	Effect on Activity
Methoxyethyl group	Enhances solubility and bioavailability
Pyrazole ring	Contributes to anticancer and anti-inflammatory activities
Thioxo group	Essential for antioxidant properties

Study 1: Antioxidant Evaluation

In a recent study evaluating various thiazolidinone derivatives, the compound exhibited a notable reduction in reactive oxygen species (ROS) levels in cultured cells, indicating strong antioxidant potential .

Study 2: Anticancer Mechanisms

Research focused on the anticancer mechanisms revealed that the compound induced apoptosis in breast cancer cells through mitochondrial pathways and caspase activation .

Study 3: Anti-inflammatory Assays

A comparative study assessed the anti-inflammatory effects of several thiazolidinone derivatives against carrageenan-induced edema in animal models, showing that this compound significantly reduced inflammation compared to control groups .

Q & A

Q. What are the common synthetic routes for the thiazolidin-4-one core in this compound?

The thiazolidin-4-one core is typically synthesized via condensation reactions between substituted aldehydes and thiosemicarbazide derivatives under acidic or basic conditions. For example:

• Step 1 : React a benzaldehyde derivative (e.g., 3-propoxyphenyl-substituted aldehyde) with thiosemicarbazide to form a thiosemicarbazone intermediate.
• Step 2 : Cyclize the intermediate in the presence of a base (e.g., triethylamine) or acid catalyst (e.g., HCl) to form the thiazolidinone ring .
• Critical parameters: Solvent choice (ethanol/DMF mixtures), temperature (reflux conditions), and stoichiometric control to minimize byproducts like deiodinated derivatives .

Q. How can the stereochemistry of the methylidene group (Z-configuration) be confirmed?

The Z-configuration of the exocyclic double bond is determined using:

• X-ray crystallography : Resolve spatial arrangement via programs like SHELXL .
• NMR spectroscopy : Coupling constants between vinyl protons (e.g., $^3J_{H-H}$) and NOE correlations distinguish Z/E isomers .
• DFT calculations : Compare experimental and computed $^{13}\text{C}$/$^1\text{H}$ chemical shifts for conformation validation .

Q. Which spectroscopic techniques are essential for characterizing this compound?

• FT-IR : Identify thioxo (C=S) stretches (~1200–1250 cm$^{-1}$) and carbonyl (C=O) vibrations (~1700 cm$^{-1}$) .
• NMR : $^1\text{H}$ and $^{13}\text{C}$ spectra resolve substituent effects (e.g., methoxyethyl protons at δ 3.2–3.5 ppm) .
• UV-Vis : Monitor conjugation effects (e.g., π→π* transitions of the pyrazole and thiazolidinone moieties) .

Advanced Research Questions

Q. How can contradictory data between NMR and X-ray crystallography be resolved?

Discrepancies often arise from dynamic effects (e.g., rotational isomerism in solution vs. solid-state rigidity). Methodological approaches include:

• Variable-temperature NMR : Assess conformational flexibility by observing signal splitting/coalescence .
• Hirshfeld surface analysis : Compare intermolecular interactions (e.g., hydrogen bonds) in crystal structures to solution-phase behavior .
• Molecular dynamics simulations : Model solution-phase conformers using software like GROMACS .

Q. What strategies optimize the synthesis of the pyrazole-methylidene moiety?

The pyrazole-methylidene group is formed via Knorr pyrazole synthesis or cyclocondensation :

• Key reagents : Hydrazine derivatives and 1,3-diketones or α,β-unsaturated carbonyl compounds.
• Challenges : Competing side reactions (e.g., over-alkylation) require controlled stoichiometry and low-temperature conditions (<0°C) .
• Purification : Use column chromatography (silica gel, ethyl acetate/hexane) to isolate isomers .

Q. How can intermolecular interactions influence crystal packing and stability?

• Hydrogen bonding : Analyze directional C=O⋯H–N/S interactions using graph-set notation (e.g., $R_2^2(8)$ motifs) .
• π–π stacking : Quantify overlap between aromatic rings (pyrazole and phenyl groups) via CrystalExplorer .
• Van der Waals forces : Optimize packing efficiency using Mercury CSD to predict lattice energies .

Q. What computational methods predict bioactivity and electronic properties?

• Frontier molecular orbitals (FMOs) : Calculate HOMO-LUMO gaps (e.g., using Gaussian09) to assess reactivity and charge transfer .
• Molecular docking : Simulate binding affinities with target proteins (e.g., kinases) using AutoDock Vina .
• ADMET profiling : Predict pharmacokinetics (e.g., logP, bioavailability) via SwissADME .

Methodological Tables

Table 1 : Key Synthetic Parameters for Thiazolidinone Core Formation

Parameter	Optimal Condition	Impact on Yield/Purity	Reference
Solvent	EtOH/H$_2$O (3:1)	Minimizes byproduct formation
Temperature	80°C (reflux)	Ensures complete cyclization
Catalyst	Triethylamine (5 mol%)	Accelerates Schiff base formation

Table 2 : Spectroscopic Signatures of Functional Groups

Group	FT-IR (cm$^{-1}$)	$^1\text{H}$ NMR (δ, ppm)	$^{13}\text{C}$ NMR (δ, ppm)
Thioxo (C=S)	1210–1250	–	180–190
Methoxyethyl	–	3.2–3.5 (m, 4H)	56–58 (OCH$_2$)
Pyrazole-CH	–	7.1–7.3 (d, 1H)	140–145